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Introduction

Calcium sulfate dihydrate (CaSO₄·2H₂O), commonly known as gypsum, is a widely used

material in construction, pharmaceuticals, and various industrial applications.[1][2] Its thermal

behavior, particularly its dehydration, is of critical importance for these applications.

Thermogravimetric analysis (TGA) is a powerful technique for characterizing the thermal

stability and composition of materials by measuring the change in mass as a function of

temperature.[3][4] This application note details the use of TGA to study the multi-step

dehydration of calcium sulfate dihydrate.

The dehydration of calcium sulfate dihydrate is a two-step process, resulting in the formation

of calcium sulfate hemihydrate (CaSO₄·0.5H₂O) and subsequently anhydrous calcium sulfate

(CaSO₄).[2][5][6][7] These transitions are associated with distinct mass losses that can be

precisely quantified using TGA.

Dehydration Pathway

The overall dehydration process can be summarized by the following reactions:

Step 1: Dehydration to Hemihydrate (Bassanite) CaSO₄·2H₂O → CaSO₄·0.5H₂O + 1.5H₂O

Step 2: Dehydration to Anhydrite CaSO₄·0.5H₂O → CaSO₄ + 0.5H₂O
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The temperature at which these dehydration steps occur can be influenced by experimental

conditions such as heating rate and the partial pressure of water vapor in the surrounding

atmosphere.[6][8][9]

Experimental Data
The following table summarizes the typical temperature ranges and corresponding weight

losses observed during the TGA analysis of calcium sulfate dihydrate dehydration.

Dehydration Step
Temperature Range
(°C)

Theoretical Weight
Loss (%)

Observed Weight
Loss (%)

CaSO₄·2H₂O →

CaSO₄·0.5H₂O (First

Step)

85 - 200 15.69 ~15.7

CaSO₄·0.5H₂O →

CaSO₄ (Second Step)
200 - 250 5.23 ~5.2

Overall: CaSO₄·2H₂O

→ CaSO₄
85 - 250 20.92 ~20.9

Note: The observed temperature ranges and weight losses can vary slightly depending on the

specific experimental conditions.[7][8][10]

Visualizing the Dehydration Pathway
The sequential nature of the dehydration can be represented as a signaling pathway.
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Dehydration Pathway of Calcium Sulfate Dihydrate
Calcium Sulfate Dihydrate

(CaSO₄·2H₂O)

Calcium Sulfate Hemihydrate
(CaSO₄·0.5H₂O)

-1.5 H₂O
(Step 1)

Anhydrous Calcium Sulfate
(γ-CaSO₄)

-0.5 H₂O
(Step 2)

Click to download full resolution via product page

Dehydration pathway of calcium sulfate dihydrate.

Experimental Protocol: TGA of Calcium Sulfate
Dihydrate
This protocol outlines the steps for performing a thermogravimetric analysis of calcium sulfate
dihydrate to study its dehydration.

1. Instrument and Materials

Thermogravimetric Analyzer (TGA): Capable of controlled heating and precise mass

measurement.

Sample Pans: Alumina or platinum crucibles are recommended.[4]

Calcium Sulfate Dihydrate Sample: High purity, finely ground powder.

Purge Gas: Inert gas such as nitrogen or argon.[11]

2. Experimental Parameters
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Sample Mass: 5-10 mg.[1][4]

Heating Rate: 10 °C/min (a common starting point, can be varied to study kinetics).[3][12]

Temperature Range: Ambient to 400 °C.

Purge Gas Flow Rate: 20-50 mL/min.[4]

Atmosphere: Inert (e.g., Nitrogen).

3. Experimental Procedure

Instrument Preparation:

Turn on the TGA instrument and allow it to stabilize.

Start the purge gas flow at the desired rate.

Perform a baseline (blank) run with an empty sample pan to subtract any instrumental

drift.

Sample Preparation:

Accurately weigh 5-10 mg of the calcium sulfate dihydrate sample into a tared TGA

crucible.

Record the exact initial mass.

TGA Measurement:

Place the crucible containing the sample onto the TGA balance.

Program the TGA with the desired temperature profile (e.g., heat from 30 °C to 400 °C at

10 °C/min).

Start the TGA run.

Data Analysis:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://rigaku.com/products/thermal-analysis/sta/application-notes/ta1029-thermal-behavior-calcium-sulfate-dihydrate
https://www.epfl.ch/labs/lmc/wp-content/uploads/2018/06/TGA_E.pdf
https://www.tainstruments.com/pdf/literature/TS29.pdf
https://thermalsupport.com/wp-content/uploads/2018/05/PETech-65.pdf
https://www.epfl.ch/labs/lmc/wp-content/uploads/2018/06/TGA_E.pdf
https://www.benchchem.com/product/b080290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the TGA curve (mass vs. temperature).

Determine the onset and end temperatures for each mass loss step.

Calculate the percentage mass loss for each step.

Compare the experimental mass losses with the theoretical values to confirm the

dehydration stoichiometry.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol.
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TGA Experimental Workflow
Instrument Preparation

(Stabilize, Purge Gas, Baseline)

Sample Preparation
(Weigh 5-10 mg Sample)

TGA Measurement
(Load Sample, Program Heating)

Start TGA Run

Data Acquisition
(Record Mass vs. Temperature)

Data Analysis
(Determine Temp. Ranges & Mass Loss)

Results
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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